Cas no 80224-51-7 (Ethanone,1-[4-methyl-2-(methylthio)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone,1-[4-methyl-2-(methylthio)-1H-pyrrol-3-yl]-
• CAS No: 80224-51-7
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 707645
• PubChem ID: 12858695
• Update Time: 2025-04-19

Ethanone,1-[4-methyl-2-(methylthio)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-methyl-2-(methylthio)-1H-pyrrol-3-yl]-
• Ethanone, 1-[4-methyl-2-(methylthio)-1H-pyrrol-3-yl]- (9CI)
• 80224-51-7
• 1-(4-Methyl-2-(methylthio)-1H-pyrrol-3-yl)ethanone

• Inchi： 1S/C8H11NOS/c1-5-4-9-8(11-3)7(5)6(2)10/h4,9H,1-3H3
• InChI Key： BQJIBYZYZPGPII-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=O)C(C)=CN1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų